Cas no 1311313-85-5 (5-(Pyridin-3-yl)-2,3,6,7-tetrahydro-1H-1,4-diazepin-7-one)

• Product Name: 5-(Pyridin-3-yl)-2,3,6,7-tetrahydro-1H-1,4-diazepin-7-one
• CAS No: 1311313-85-5
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 5044112
• Update Time: 2025-08-03

5-(Pyridin-3-yl)-2,3,6,7-tetrahydro-1H-1,4-diazepin-7-one Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-1,4-diazepin-7-one
• NE51102
• Z1262237175
• 5-pyridin-3-yl-1,2,3,6-tetrahydro-1,4-diazepin-7-one
• 5-(Pyridin-3-yl)-2,3,6,7-tetrahydro-1H-1,4-diazepin-7-one

• Inchi： 1S/C10H11N3O/c14-10-6-9(12-4-5-13-10)8-2-1-3-11-7-8/h1-3,7H,4-6H2,(H,13,14)
• InChI Key： VECAHXXHWPTURX-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=NC=CC=2)=NCCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• XLogP3: -0.2
• Topological Polar Surface Area: 54.4

Additional information on 5-(Pyridin-3-yl)-2,3,6,7-tetrahydro-1H-1,4-diazepin-7-one

Comprehensive Overview of 5-(Pyridin-3-yl)-2,3,6,7-tetrahydro-1H-1,4-diazepin-7-one (CAS No. 1311313-85-5)

5-(Pyridin-3-yl)-2,3,6,7-tetrahydro-1H-1,4-diazepin-7-one, with the CAS number 1311313-85-5, is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of 1,4-diazepine derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both pyridine and diazepinone moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.

Researchers and industry professionals often search for 5-(Pyridin-3-yl)-2,3,6,7-tetrahydro-1H-1,4-diazepin-7-one synthesis methods, as its unique structure poses challenges and opportunities in organic synthesis. Recent advancements in catalysis and green chemistry have enabled more efficient routes to produce this compound, reducing waste and improving yields. The compound's potential as a pharmacophore in drug design is another hot topic, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

The CAS no 1311313-85-5 is frequently associated with queries about its physicochemical properties, such as solubility, melting point, and stability. These properties are critical for its formulation in drug development. Additionally, the compound's spectroscopic data (e.g., NMR, IR, and mass spectrometry) are often sought after by analytical chemists for identification and purity assessment. The growing interest in AI-driven drug discovery has also led to increased searches for molecular docking studies involving this compound, as it may interact with various biological targets.

In the context of sustainable chemistry, the synthesis and application of 5-(Pyridin-3-yl)-2,3,6,7-tetrahydro-1H-1,4-diazepin-7-one align with the global push for environmentally friendly processes. Researchers are exploring biocatalysis and flow chemistry as alternatives to traditional methods, addressing concerns about carbon footprint and resource efficiency. This compound's versatility also makes it a subject of interest in material science, particularly in the development of functional polymers and smart materials.

The pharmaceutical industry's focus on personalized medicine has further highlighted the importance of compounds like 5-(Pyridin-3-yl)-2,3,6,7-tetrahydro-1H-1,4-diazepin-7-one. Its potential role in targeted therapies and combination treatments is a recurring theme in scientific literature. Moreover, the compound's structure-activity relationship (SAR) studies are frequently discussed in forums and publications, as they provide insights into optimizing its biological efficacy.

As the demand for novel therapeutic agents grows, so does the need for comprehensive data on compounds like CAS no 1311313-85-5. Its inclusion in high-throughput screening (HTS) libraries and virtual screening databases underscores its relevance in modern drug discovery. The compound's potential interactions with enzymes and receptors are also areas of active investigation, particularly in the context of metabolic diseases and neurodegenerative disorders.

In summary, 5-(Pyridin-3-yl)-2,3,6,7-tetrahydro-1H-1,4-diazepin-7-one (CAS No. 1311313-85-5) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and ongoing research make it a compound of enduring interest to scientists and industry professionals alike.